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Compound of Interest

Compound Name: Hydrazine hydrate

Cat. No.: B043251

For Researchers, Scientists, and Drug Development Professionals

Hydrazine hydrate (N2H4-H20) is a versatile and highly reactive chemical compound with
significant applications across various scientific disciplines, including pharmaceutical synthesis,
agrochemicals, and as a high-energy propellant.[1] This technical guide provides an in-depth
overview of its core physical and chemical properties, supplemented with detailed experimental
protocols and visualizations to support researchers and professionals in its safe and effective
handling and application.

Physical Properties of Hydrazine Hydrate

Hydrazine hydrate is a colorless, fuming liquid with a distinct ammonia-like odor.[2][3] It is
miscible with water and alcohols but insoluble in nonpolar solvents like chloroform and ether.[2]
The physical characteristics of hydrazine hydrate are concentration-dependent; this guide
focuses on common commercially available concentrations, particularly the monohydrate,
which corresponds to a 64% aqueous solution of hydrazine by weight.[3][4]

Quantitative Physical Data

The following tables summarize the key physical properties of various concentrations of
hydrazine hydrate.

Table 1: General Physical Properties of Hydrazine Hydrate
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Property Value References
Molecular Formula N2Ha-H20 [1]

Molecular Weight 50.06 g/mol [5]
Appearance Colorless, fuming liquid [2][3]

Odor Faint, ammonia-like [2][3]

Miscible with water and
Solubility alcohol; Insoluble in chloroform  [2]

and ether

Table 2: Thermodynamic and Other Physical Properties of Hydrazine Hydrate (Concentration

Specific)
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100% . .
. 80% Hydrazine 55% Hydrazine
Hydrazine
Property Hydrate (51.2% Hydrate (35% References
Hydrate (64%
N2Ha4) N2H4)
N2zHa4)
Boiling Point 120.1 °C 119 °C 109.4 - 120°C [2][61[71I8]
Melting Point -51.7 °C -57 °C -65 °C to -62°C [2][6][8]
Density (at 20°C)  1.032 g/mL 1.028 g/cm3 1.023 g/cm3 [2][81[9]
5 mm Hg (at 15 mbar (at
Vapor Pressure 13 hPa (at 20°C) [7][10][11]
25°C) 20°C)
~1.26 mPa:-s (at
] ) - 1.26 mPa-s (at
Viscosity 20°C for 55% Not specified 20°C) [10]
solution)
) 72-75°C (Open 89 -93°C (Open
Flash Point >100 °C [81[12][13]
Cup) Cup)
Autoignition
280 -310°C 310°C 310°C [5][10][11]
Temp.
Refractive Index
1.428 Not specified Not specified [21[7]

(n20/D)

Chemical Properties of Hydrazine Hydrate

Hydrazine hydrate's chemical reactivity is characterized by its basicity, strong reducing

capabilities, and nucleophilic nature. These properties make it a valuable reagent in a wide

array of chemical transformations.

Basicity

Similar to ammonia, hydrazine hydrate is a weak base. It can be protonated to form

hydrazinium ions.[9]

N2Ha4 + H20 = [N2Hs]* + OH- (K_b = 1.3 x 10-9)[9]

It is difficult to diprotonate due to the very low basicity of the second nitrogen atom.[9]
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Reducing Agent

Hydrazine hydrate is a powerful reducing agent, a property that underpins many of its
industrial applications. The byproducts of its redox reactions are typically nitrogen gas and
water, which are environmentally benign.[9]

1. Oxygen Scavenging: It is widely used in boiler and heating systems to remove dissolved
oxygen, thereby preventing corrosion.[9]

N2Ha4 + O2 —» N2 + 2H20[9]

2. Reduction of Metal Salts: It can reduce salts of less active metals (e.g., silver, gold, platinum)
to their elemental form. This property is utilized in applications like electroless nickel plating.[9]

3. Reduction of Organic Functional Groups: Hydrazine hydrate is a key reagent in several
named reactions for the reduction of organic compounds.

o Wolff-Kishner Reduction: This reaction converts the carbonyl group of ketones and
aldehydes into a methylene group (CHz) under basic conditions.[9]

e Reduction of Nitroarenes: It is used for the selective reduction of nitro groups to amines, a
crucial step in the synthesis of many pharmaceuticals and dyes.[8][14]

o Graphene Oxide Reduction: It is one of the most common and effective reagents for the
chemical reduction of graphene oxide to reduced graphene oxide (rGO).[9][15]

Nucleophilicity and Condensation Reactions

As a potent nucleophile, hydrazine can attack electrophilic centers such as carbonyl carbons
and sulfonyl halides.[9]

e Hydrazone and Azine Formation: It readily condenses with aldehydes and ketones to form
hydrazones and azines.[9]

» Synthesis of Heterocycles: It is a fundamental building block for synthesizing nitrogen-
containing heterocyclic compounds, such as pyrazoles from 1,3-dicarbonyl compounds.[9]

Decomposition
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Hydrazine hydrate can decompose, especially upon heating or in the presence of catalysts
(like certain metal oxides), to produce nitrogen, hydrogen, and ammonia. This decomposition
can be explosive under certain conditions.[5]

Key Properties and Relationships

Caption: Key physical and chemical properties of hydrazine hydrate and their relation to its
applications.

Experimental Protocols

Detailed and standardized methodologies are crucial for obtaining reliable and reproducible
data. The following sections outline protocols for determining key physical properties and for
representative chemical reactions.

Determination of Boiling Point (Adapted from ASTM
D1120)

This method determines the equilibrium boiling point of a liquid under atmospheric pressure.[6]
[12][16]

Apparatus:

100-mL round-bottom, short-neck, heat-resistant glass flask

Water-cooled reflux condenser

Calibrated partial immersion thermometer

Boiling stones (e.g., silicon carbide)

Electric heating mantle

Procedure:

e Place 60 mL of the hydrazine hydrate solution into the 100-mL flask.

e Add a few boiling stones to ensure smooth boiling.
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Position the thermometer in the flask such that the top of the bulb is level with the bottom of
the side arm of the flask.

Attach the flask to the reflux condenser.

Apply heat using the heating mantle and adjust the rate of heating so that the liquid boils and
a steady reflux is maintained.

Allow the system to equilibrate for at least 10 minutes.
Record the temperature reading on the thermometer once it becomes stable.

Correct the observed boiling point for any deviation in atmospheric pressure from standard
pressure (760 mmHg).
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Caption: Experimental workflow for determining the boiling point of hydrazine hydrate.
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Determination of Melting Point (Adapted from ASTM
E324)

This capillary tube method is used to determine the melting range of a substance.[3][10]
Apparatus:

» Melting point apparatus with a heating block or oil bath

o Capillary tubes (sealed at one end)

o Calibrated thermometer or temperature sensor

Procedure:

Ensure the hydrazine hydrate sample is solidified by cooling it sufficiently below its
expected melting point.

 Introduce a small amount of the solidified sample into a capillary tube to a height of 2-4 mm.
e Place the capillary tube into the heating block of the melting point apparatus.

e Heat the block rapidly to a temperature about 10°C below the expected melting point.

e Then, reduce the heating rate to approximately 1-2°C per minute.

e Record the temperature at which the first signs of liquid formation are observed (initial
melting point).

» Record the temperature at which the entire sample has melted into a clear liquid (final
melting point). The range between these two temperatures is the melting range.

Wolff-Kishner Reduction of a Ketone (Huang-Minlon
Modification)

This protocol describes a common modification of the Wolff-Kishner reduction, which is a one-
pot procedure.[17][18][19][20][21]
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Materials:

o Ketone (substrate)

e Hydrazine hydrate (85% solution)

o Potassium hydroxide (KOH)

» High-boiling solvent (e.g., diethylene glycol)

o Standard glassware for reflux and distillation

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve the ketone and potassium
hydroxide in diethylene glycol.

e Add hydrazine hydrate to the mixture.

e Heat the reaction mixture to reflux (around 100-130°C) for 1-2 hours to facilitate the
formation of the hydrazone intermediate.

 After hydrazone formation, reconfigure the apparatus for distillation and raise the
temperature to distill off water and any excess hydrazine. This allows the reaction
temperature to rise to ~190-200°C.

e Once the distillation ceases, reattach the reflux condenser and continue to heat the mixture
at this higher temperature for an additional 3-5 hours to complete the reduction.

o Cool the reaction mixture to room temperature.

» Dilute the mixture with water and extract the product with a suitable organic solvent (e.qg.,
diethyl ether or dichloromethane).

e Wash the organic extracts, dry over an anhydrous salt (e.g., Na2SOa), and remove the
solvent under reduced pressure to isolate the alkane product.
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Caption: Simplified reaction pathway of the Wolff-Kishner reduction.
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Safety and Handling

Hydrazine hydrate is a hazardous substance and must be handled with extreme care. It is
toxic by inhalation, ingestion, and skin contact, and is a suspected carcinogen.[10][12] It is also
corrosive and can cause severe burns.[12] Appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times.
All work should be conducted in a well-ventilated fume hood.[10] Due to its reactivity, it should
be stored away from oxidizing agents, acids, and metals.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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